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Compound of Interest

Compound Name: 1-Methoxy-2-butanol

Cat. No.: B1294847

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling, storage, and disposal of 1-Methoxy-2-butanol. This
guide provides immediate, procedural, and step-by-step guidance to ensure laboratory safety
and operational efficiency.

Core Safety and Physical Properties

1-Methoxy-2-butanol is a flammable liquid and vapor, necessitating careful handling to
prevent ignition.[1][2] It is crucial to keep it away from heat, sparks, open flames, and hot
surfaces.[2] The substance is also a combustible liquid. All equipment used during handling
must be grounded to prevent static discharge.[]

For easy reference, the key quantitative data for 1-Methoxy-2-butanol is summarized in the
table below.
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Property Value Source
CAS Number 53778-73-7 [1]
Molecular Formula C5H1202 [3]
Molecular Weight 104.15 g/mol [1]
Appearance Colorless liquid [3]
Boiling Point 133-135 °C [1]
Flash Point 39 °C (102.2 °F) - closed cup [1112]
Density 0.906 g/mL at 25 °C [1]
Refractive Index n20/D 1.412 [1]

Personal Protective Equipment (PPE) Protocol

Strict adherence to the following Personal Protective Equipment (PPE) guidelines is mandatory
to ensure personal safety when handling 1-Methoxy-2-butanol.
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PPE Category

Specification

Rationale

Eye and Face Protection

Eyeshields, Faceshields, or
chemical safety goggles
conforming to OSHA's eye and
face protection regulations in
29 CFR 1910.133 or European
Standard EN166.[1][2]

To prevent eye contact with the

chemical.

Hand Protection

Protective gloves. The specific
material and thickness must be
selected based on the duration

and nature of the handling.

To prevent skin contact.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[2]
A type ABEK (EN14387)
respirator filter is

recommended.[1]

To protect against inhalation of

vapors.

Body Protection

Appropriate protective clothing

to prevent skin exposure.[2]

To prevent skin contact.

Handling and Storage Workflow

The following diagram outlines the standard operating procedure for the safe handling and

storage of 1-Methoxy-2-butanol, from initial reception to final disposal.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/479756
https://www.fishersci.com/store/msds?partNumber=AC466370050&productDescription=1-METHOXY-2-BUTANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC466370050&productDescription=1-METHOXY-2-BUTANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/479756
https://www.fishersci.com/store/msds?partNumber=AC466370050&productDescription=1-METHOXY-2-BUTANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1294847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 1-Methoxy-2-butanol
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Caption: Logical workflow for handling 1-Methoxy-2-butanol.
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Detailed Operational and Disposal Plans

Operational Plan: Step-by-Step Handling Procedure
e Preparation:

o Ensure adequate ventilation in the work area. Use of a fume hood is strongly
recommended.[2]

o Remove all potential ignition sources from the vicinity, such as open flames, hot surfaces,
and spark-producing equipment.[2]

o Ground all containers and receiving equipment to prevent static discharge.[2]
o Have a spill kit readily accessible.
e Handling:
o Wear the appropriate PPE as detailed in the table above.
o Use only non-sparking tools.[2]
o When transferring the chemical, pour slowly to minimize splashing and vapor generation.
o Keep the container tightly closed when not in use.[2]
e In Case of a Spill:

o Evacuate non-essential personnel from the area.

o

If safe to do so, stop the leak.

o

Contain the spill using an inert absorbent material such as sand or earth.

[¢]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[2]

[¢]

Ventilate the area and wash the spill site after material pickup is complete.
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Disposal Plan

All waste materials, including contaminated absorbent materials and empty containers, must be
disposed of in accordance with local, regional, and national regulations.

e \Waste Collection:

o Collect all 1-Methoxy-2-butanol waste in a designated, properly labeled, and sealed
container.

o Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.

e Disposal:
o Dispose of the chemical waste through an approved waste disposal plant.[2][4]

o Empty containers may retain product residue and should be treated as hazardous waste.
Do not reuse empty containers.

First Aid Measures
In the event of exposure, immediate action is critical.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids. Get medical attention.[2]

o After Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower for at least 15 minutes. If skin irritation persists, call a physician.[2]

» After Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Get
medical attention if symptoms occur.[2]

» After Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Call a physician or poison control center immediately.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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